Cas no 2172246-20-5 (5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172246-20-5
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5993261
• PubChem ID: 165572372
• Update Time: 2025-05-20

5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1610145
• 2172246-20-5
• 5-ethyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C13H16N4O/c1-3-11-12(13(14)18)15-16-17(11)8-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3,(H2,14,18)
• InChI Key： LGEWLHBDCWPCTA-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)N(CC2C=CC=CC=2C)N=N1)N

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172246-20-5)

5-Ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172246-20-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the ethyl and 2-methylphenyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, making it a preferred choice for the synthesis of complex molecules with high functional group tolerance. The CuAAC reaction allows for the formation of a stable 1,2,3-triazole ring, which is a key structural motif in many bioactive compounds.

Recent studies have explored the biological activities of 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These results highlight the potential of 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide as a lead compound for further drug development in oncology.

The pharmacokinetic properties of 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide have also been studied to assess its suitability for therapeutic applications. Initial findings indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of 5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated in preclinical toxicity studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

In conclusion, 5-Ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172246-20-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.